Cas no 101237-15-4 (2,1,3-Benzoxadiazol-4-amine, N-(1-methylethyl)-7-nitro-)

2,1,3-Benzoxadiazol-4-amine, N-(1-methylethyl)-7-nitro- is a heterocyclic compound featuring a benzoxadiazole core structure with an isopropylamine substituent at the 4-position and a nitro group at the 7-position. This compound exhibits unique electronic properties due to its conjugated π-system and electron-withdrawing nitro group, making it valuable in materials science, particularly in the development of fluorescent probes and optoelectronic materials. Its rigid benzoxadiazole scaffold enhances thermal and photochemical stability, while the isopropyl group improves solubility in organic solvents. The nitro group further enables functionalization via reduction or nucleophilic substitution, expanding its utility in synthetic chemistry. This compound is commonly employed as an intermediate in pharmaceuticals, agrochemicals, and advanced material research.

2,1,3-Benzoxadiazol-4-amine, N-(1-methylethyl)-7-nitro- structure

101237-15-4 structure

Product Name:2,1,3-Benzoxadiazol-4-amine, N-(1-methylethyl)-7-nitro-

CAS No:101237-15-4

MF:C₉H₁₀N₄O₃

MW:222.200701236725

CID:1131076

PubChem ID:5134683

Update Time:2025-07-02

2,1,3-Benzoxadiazol-4-amine, N-(1-methylethyl)-7-nitro- Chemical and Physical Properties

Names and Identifiers

- 2,1,3-Benzoxadiazol-4-amine, N-(1-methylethyl)-7-nitro-
- 7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine
- 4-nitro-7-isopropylaminobenzofurazan
- AKOS001702283
- SR-01000513099
- SR-01000513099-1
- Oprea1_142977
- 101237-15-4
- EN300-766956
- SCHEMBL12337785
- Inchi： 1S/C9H10N4O3/c1-5(2)10-6-3-4-7(13(14)15)9-8(6)11-16-12-9/h3-5,10H,1-2H3
- InChI Key： PCQCBPIIPVKRBL-UHFFFAOYSA-N
- SMILES： O1N=C2C(=CC=C(C2=N1)NC(C)C)[N+](=O)[O-]

Computed Properties

Exact Mass: 222.07529019g/mol
Monoisotopic Mass: 222.07529019g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 96.8Å²

2,1,3-Benzoxadiazol-4-amine, N-(1-methylethyl)-7-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-766956-0.05g	7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine	101237-15-4	95.0%	0.05g	$407.0	2025-03-21
Enamine	EN300-766956-0.1g	7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine	101237-15-4	95.0%	0.1g	$427.0	2025-03-21
Enamine	EN300-766956-0.25g	7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine	101237-15-4	95.0%	0.25g	$447.0	2025-03-21
Enamine	EN300-766956-0.5g	7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine	101237-15-4	95.0%	0.5g	$465.0	2025-03-21
Enamine	EN300-766956-1.0g	7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine	101237-15-4	95.0%	1.0g	$485.0	2025-03-21
Enamine	EN300-766956-2.5g	7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine	101237-15-4	95.0%	2.5g	$949.0	2025-03-21
Enamine	EN300-766956-5.0g	7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine	101237-15-4	95.0%	5.0g	$1406.0	2025-03-21
Enamine	EN300-766956-10.0g	7-nitro-N-(propan-2-yl)-2,1,3-benzoxadiazol-4-amine	101237-15-4	95.0%	10.0g	$2085.0	2025-03-21